2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide
2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide
Sterol regulatory element binding proteins (SREBPs) are transcription factors that have pivotal roles in lipogenesis and fat metabolism. The activation of SREBPs requires escort to the Golgi by SREBP cleavage-activating protein (SCAP) followed by proteolytic release of SREBP from the Golgi. Fatostatin is an inhibitor of SREBP activation, preventing SCAP-mediated escort of either SREBP-1 or SREBP-2 to the Golgi (IC50 = 5.6 µM). This blocks constitutive SREBP-mediated gene expression in the human prostate cancer cell line DU145.3 Fatostatin prevents insulin-induced adipogenesis of 3T3-L1 cells as well as growth induced by insulin-like growth factor 1 in DU145 cells (IC50 = 0.1 µM). Through its actions on SCAP/SREBP-1, it inhibits high glucose-induced upregulation of TGF-β in primary rat mesangial cells. This compound also alters lipid metabolism in vivo, reducing hepatic fat accumulation in ob/ob mice.
Brand Name:
Vulcanchem
CAS No.:
298197-04-3
VCID:
VC21167558
InChI:
InChI=1S/C18H18N2S.BrH/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14;/h5-12H,3-4H2,1-2H3;1H
SMILES:
CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)C.Br
Molecular Formula:
C18H19BrN2S
Molecular Weight:
375.3 g/mol
2-(2-Propylpyridin-4-yl)-4-(p-tolyl)thiazole hydrobromide
CAS No.: 298197-04-3
Cat. No.: VC21167558
Molecular Formula: C18H19BrN2S
Molecular Weight: 375.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sterol regulatory element binding proteins (SREBPs) are transcription factors that have pivotal roles in lipogenesis and fat metabolism. The activation of SREBPs requires escort to the Golgi by SREBP cleavage-activating protein (SCAP) followed by proteolytic release of SREBP from the Golgi. Fatostatin is an inhibitor of SREBP activation, preventing SCAP-mediated escort of either SREBP-1 or SREBP-2 to the Golgi (IC50 = 5.6 µM). This blocks constitutive SREBP-mediated gene expression in the human prostate cancer cell line DU145.3 Fatostatin prevents insulin-induced adipogenesis of 3T3-L1 cells as well as growth induced by insulin-like growth factor 1 in DU145 cells (IC50 = 0.1 µM). Through its actions on SCAP/SREBP-1, it inhibits high glucose-induced upregulation of TGF-β in primary rat mesangial cells. This compound also alters lipid metabolism in vivo, reducing hepatic fat accumulation in ob/ob mice. |
|---|---|
| CAS No. | 298197-04-3 |
| Molecular Formula | C18H19BrN2S |
| Molecular Weight | 375.3 g/mol |
| IUPAC Name | 4-(4-methylphenyl)-2-(2-propylpyridin-4-yl)-1,3-thiazole;hydrobromide |
| Standard InChI | InChI=1S/C18H18N2S.BrH/c1-3-4-16-11-15(9-10-19-16)18-20-17(12-21-18)14-7-5-13(2)6-8-14;/h5-12H,3-4H2,1-2H3;1H |
| Standard InChI Key | RJCFNQZVFUMORB-UHFFFAOYSA-N |
| SMILES | CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)C.Br |
| Canonical SMILES | CCCC1=NC=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)C.Br |
| Appearance | Assay:≥95%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator